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Compound of Interest

Compound Name: 1,3-Dipalmitoyl-2-stearoyl glycerol

Cat. No.: B1208165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and

potential applications of 1,3-dipalmitoyl-2-stearoyl glycerol, a mixed-acid triglyceride of

significant interest in various scientific and industrial fields, including drug delivery and

materials science.

Core Molecular Structure and Identification
1,3-Dipalmitoyl-2-stearoyl glycerol, also known as PSP (Palmitic-Stearic-Palmitic), is a

triacylglycerol molecule. Its structure consists of a glycerol backbone esterified with two palmitic

acid molecules at the sn-1 and sn-3 positions and one stearic acid molecule at the sn-2

position.[1]

Key Identifiers:

Identifier Value

Chemical Formula C₅₃H₁₀₂O₆[1][2]

Molecular Weight 835.4 g/mol [2]

CAS Number 2177-97-1[1][2]

Synonyms
1,3-Palmitin-2-Stearin, 16:0/18:0/16:0-TG,

TG(16:0/18:0/16:0)[1][2]
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Physicochemical Properties
The physical and chemical characteristics of 1,3-dipalmitoyl-2-stearoyl glycerol are crucial

for its handling, formulation, and application.

Table of Physicochemical Data:

Property Value Source(s)

Physical State Solid at room temperature [2]

Melting Point ~59.5 °C [3]

Solubility Soluble in DMF (10 mg/ml) [1][2]

Polymorphism

Exhibits polymorphism, with

different crystalline forms (α,

β', β) affecting its physical

properties. The study of its

binary phase behavior with

1,2-dipalmitoyl-3-stearoyl-sn-

glycerol reveals complex

melting and crystallization

patterns.

[4][5][6][7][8][9][10][11][12][13]

[14]

Crystal Structure

The triclinic polymorphs of

similar triglycerides have been

studied, providing insight into

the crystal packing.

[4][6][8]

Experimental Protocols
Detailed experimental procedures are essential for the synthesis, purification, and analysis of

1,3-dipalmitoyl-2-stearoyl glycerol. The following protocols are adapted from established

methods for similar mixed-acid triglycerides.

Synthesis: Chemoenzymatic Approach
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This method, adapted from the synthesis of other structured triglycerides, offers high

regioselectivity.[15]

Experimental Workflow for Synthesis:

Step 1: Synthesis of 1,3-diglyceride

Esterification of glycerol with palmitic acid using a lipase catalyst (e.g., Novozym 435) at 35°C for 8 hours.

Step 2: Acylation with Stearic Acid

Chemical acylation of the purified 1,3-dipalmitin with stearoyl chloride in the presence of a base.

Step 3: Purification

Purification of the final product by column chromatography or crystallization.

Click to download full resolution via product page

Caption: Chemoenzymatic synthesis workflow for 1,3-dipalmitoyl-2-stearoyl glycerol.

Purification: High-Performance Liquid Chromatography
(HPLC)
A reversed-phase HPLC method can be employed for the purification and analysis of 1,3-
dipalmitoyl-2-stearoyl glycerol.[16][17][18][19]
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HPLC Parameters (Adapted):

Parameter Specification

Column
C18 (ODS2) column (e.g., 250 mm x 4.6 mm, 5

µm particle size)

Mobile Phase Gradient of acetone in acetonitrile

Flow Rate 1.0 mL/min

Detector
Evaporative Light Scattering Detector (ELSD) or

Mass Spectrometer (MS)

Temperature 30°C

Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for the

structural confirmation of 1,3-dipalmitoyl-2-stearoyl glycerol. Specific chemical shifts for the

glycerol backbone protons and carbons can confirm the regiospecific placement of the fatty

acids.[20]

Mass Spectrometry (MS): Mass spectrometry, particularly with soft ionization techniques like

ESI or APCI, is used to determine the molecular weight and fatty acid composition.

Fragmentation patterns in MS/MS can help elucidate the structure by showing the neutral loss

of the constituent fatty acids.[21][22][23][24]

Applications in Drug Development
Triglycerides, including 1,3-dipalmitoyl-2-stearoyl glycerol, are valuable components in drug

delivery systems, primarily in the formulation of liposomes and other lipid-based nanoparticles.

[25][26][27][28][29]

Liposomal Drug Delivery Workflow:
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Lipid Film Hydration

Dissolve 1,3-dipalmitoyl-2-stearoyl glycerol and other lipids in an organic solvent. Evaporate solvent to form a thin film.

Hydration

 

Hydrate the lipid film with an aqueous solution containing the drug to form multilamellar vesicles (MLVs).

Size Reduction

 

Extrude or sonicate the MLVs to produce small unilamellar vesicles (SUVs) of a desired size.

Purification

 

Remove unencapsulated drug by dialysis or size exclusion chromatography.

Click to download full resolution via product page

Caption: General workflow for the preparation of liposomes for drug delivery.
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The inclusion of specific triglycerides like 1,3-dipalmitoyl-2-stearoyl glycerol can influence

the stability, drug loading capacity, and release characteristics of the liposomal formulation.

Biological Role and Signaling
The direct involvement of 1,3-dipalmitoyl-2-stearoyl glycerol in specific signaling pathways is

not yet well-elucidated. However, its levels have been observed to decrease in rats

experiencing energy depletion due to reduced food intake, suggesting a role in energy

metabolism and storage.[1][2]

Hypothetical Signaling Pathway Involvement:

Further research is required to determine if 1,3-dipalmitoyl-2-stearoyl glycerol or its

metabolites directly interact with cellular signaling cascades. A hypothetical pathway could

involve its breakdown into diacylglycerol and fatty acids, which are known signaling molecules.

1,3-Dipalmitoyl-2-stearoyl glycerol

Lipase

Diacylglycerol (DAG) + Fatty Acids

Protein Kinase C (PKC) Activation

activates

Downstream Cellular Responses
(e.g., proliferation, differentiation)

leads to
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Caption: Hypothetical signaling pathway involving the metabolic products of 1,3-dipalmitoyl-2-
stearoyl glycerol.

This guide serves as a foundational resource for professionals working with 1,3-dipalmitoyl-2-
stearoyl glycerol. Further investigation into its biological functions and the development of

standardized experimental protocols will undoubtedly expand its applications in research and

industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Dipalmitoyl-2-Stearoyl Glycerol | CAS 2177-97-1 | Cayman Chemical | Biomol.com
[biomol.com]

2. caymanchem.com [caymanchem.com]

3. 1-Palmitoyl-2-stearoyl-3-stearoyl-glycerol | C55H106O6 | CID 99647664 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. In situ crystallization and transformation kinetics of polymorphic forms of saturated-
unsaturated-unsaturated triacylglycerols: 1-palmitoyl-2,3-dioleoyl glycerol, 1-stearoyl-2,3-
dioleoyl glycerol, and 1-palmitoyl-2-oleoyl-3-linoleoyl glycerol - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. pubs.acs.org [pubs.acs.org]

7. Kinetic analysis of nonisothermal differential scanning calorimetry of 1,3-dipalmitoyl-2-
oleoylglycerol - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Effects of Addition of 1,3-Dipalmitoyl-2-palmitoleoyl-sn-glycerol on the Physical Properties
of Cocoa Butter and Fat Bloom Stability of Dark Chocolate - PubMed
[pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1208165?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208165?utm_src=pdf-body
https://www.benchchem.com/product/b1208165?utm_src=pdf-body
https://www.benchchem.com/product/b1208165?utm_src=pdf-body
https://www.benchchem.com/product/b1208165?utm_src=pdf-body
https://www.benchchem.com/product/b1208165?utm_src=pdf-custom-synthesis
https://www.biomol.com/products/chemicals/lipids/1-3-dipalmitoyl-2-stearoyl-glycerol-cay26989-5
https://www.biomol.com/products/chemicals/lipids/1-3-dipalmitoyl-2-stearoyl-glycerol-cay26989-5
https://www.caymanchem.com/product/26989/1-3-dipalmitoyl-2-stearoyl-glycerol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Palmitoyl-2-stearoyl-3-stearoyl-glycerol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Palmitoyl-2-stearoyl-3-stearoyl-glycerol
https://pubs.acs.org/doi/abs/10.1021/acs.cgd.8b00973
https://pubmed.ncbi.nlm.nih.gov/29544841/
https://pubmed.ncbi.nlm.nih.gov/29544841/
https://pubmed.ncbi.nlm.nih.gov/29544841/
https://pubmed.ncbi.nlm.nih.gov/29544841/
https://pubs.acs.org/doi/abs/10.1021/acs.cgd.8b00598
https://pubmed.ncbi.nlm.nih.gov/15826056/
https://pubmed.ncbi.nlm.nih.gov/15826056/
https://www.researchgate.net/publication/326562546_New_insights_into_the_b_polymorphism_of_13-palmitoyl-stearoyl-2-oleoyl_glycerol_POS
https://pubmed.ncbi.nlm.nih.gov/41320239/
https://pubmed.ncbi.nlm.nih.gov/41320239/
https://pubmed.ncbi.nlm.nih.gov/41320239/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. The binary phase behavior of 1,3-dicaproyl-2-stearoyl-sn-glycerol and 1,2-dicaproyl-3-
stearoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-
3-stearoyl-sn-glycerol [ouci.dntb.gov.ua]

14. The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-
3-stearoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]

15. Chemoenzymatic synthesis of 1,3-dioleoyl-2-palmitoylglycerol - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. aocs.org [aocs.org]

17. HPLC-MS Method for Analysis of Lipid Standards: Triglyceride Mixtures on Lipak Column
| SIELC Technologies [sielc.com]

18. lib3.dss.go.th [lib3.dss.go.th]

19. innovhub-ssi.it [innovhub-ssi.it]

20. Validated 1H and 13C Nuclear Magnetic Resonance Methods for the Quantitative
Determination of Glycerol in Drug Injections - PMC [pmc.ncbi.nlm.nih.gov]

21. Mass spectrometry of the phosphatidylcholines: dipalmitoyl, dioleoyl, and stearoyl-oleoyl
glycerylphosphorylcholines - PubMed [pubmed.ncbi.nlm.nih.gov]

22. Identification, quantification and comparison of major non-polar lipids in normal and dry
eye tear lipidomes by electrospray tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

23. researchgate.net [researchgate.net]

24. benchchem.com [benchchem.com]

25. Liposomal Formulations in Clinical Use: An Updated Review - PMC
[pmc.ncbi.nlm.nih.gov]

26. mdpi.com [mdpi.com]

27. researchgate.net [researchgate.net]

28. Liposomes: structure, composition, types, and clinical applications - PMC
[pmc.ncbi.nlm.nih.gov]

29. publinestorage.blob.core.windows.net [publinestorage.blob.core.windows.net]

To cite this document: BenchChem. [In-Depth Technical Guide to 1,3-Dipalmitoyl-2-stearoyl
glycerol]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18809394/
https://pubmed.ncbi.nlm.nih.gov/18809394/
https://www.researchgate.net/publication/230273633_Crystallization_behavior_of_13-dipalmitoyl-2-oleoyl-glycerol_and_1-palmitoyl-23-dioleoyl-glycerol
https://www.researchgate.net/publication/246910873_Crystallization_behavior_of_13-dipalmitoyl-2-oleoyl-glycerol_and_1-palmitoyl-23-dioleoyl-glycerol
https://ouci.dntb.gov.ua/en/works/7Bv2dk37/
https://ouci.dntb.gov.ua/en/works/7Bv2dk37/
https://pubmed.ncbi.nlm.nih.gov/19501207/
https://pubmed.ncbi.nlm.nih.gov/19501207/
https://pubmed.ncbi.nlm.nih.gov/25367802/
https://pubmed.ncbi.nlm.nih.gov/25367802/
https://www.aocs.org/resource/reversed-phase-hplc-of-triacylglycerols/
https://sielc.com/hplc-method-for-analysis-tryglyceride
https://sielc.com/hplc-method-for-analysis-tryglyceride
http://lib3.dss.go.th/fulltext/Journal/J.AOCS/J.AOCS/1999/no.3/mar1999,vol76,no3,p399-407.pdf
https://www.innovhub-ssi.it/kdocs/2149157/risg_2024-2_amelio.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6099996/
https://pubmed.ncbi.nlm.nih.gov/5554103/
https://pubmed.ncbi.nlm.nih.gov/5554103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2225587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2225587/
https://www.researchgate.net/figure/Mass-spectra-of-1-palmitoyl-2-13-hydroperoxy-linoleoyl-3-stearoyl-glycerol_fig1_225402131
https://www.benchchem.com/pdf/Application_Note_Mass_Spectrometry_Fragmentation_Pattern_of_1_3_dilinoleoyl_2_oleoyl_glycerol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5489929/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5489929/
https://www.mdpi.com/1999-4923/17/1/36
https://www.researchgate.net/publication/327810156_Liposome_composition_characterization_preparation_and_recent_innovation_in_clinical_applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC9118483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9118483/
https://publinestorage.blob.core.windows.net/journals/JERP.2022.8(3).222.00086.Madhavi%20Pravinkumar%20Chudasma.pdf
https://www.benchchem.com/product/b1208165#structure-of-1-3-dipalmitoyl-2-stearoyl-glycerol
https://www.benchchem.com/product/b1208165#structure-of-1-3-dipalmitoyl-2-stearoyl-glycerol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1208165#structure-of-1-3-dipalmitoyl-2-stearoyl-
glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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